Cas no 109666-61-7 (2-Pentanone,1-chloro-3-ethyl-3-methyl-)

2-Pentanone,1-chloro-3-ethyl-3-methyl- structure
109666-61-7 structure
Product Name:2-Pentanone,1-chloro-3-ethyl-3-methyl-
CAS No:109666-61-7
MF:C8H15ClO
MW:162.657101869583
CID:128510
PubChem ID:13849852
Update Time:2025-04-18

2-Pentanone,1-chloro-3-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone,1-chloro-3-ethyl-3-methyl-
    • 2-Pentanone, 1-chloro-3-ethyl-3-methyl-
    • UYEJCWBHNPINFW-UHFFFAOYSA-N
    • AKOS006374394
    • 1-chloro-3-ethyl-3-methyl-pentan-2-one
    • 1-chloro-3-ethyl-3-methylpentan-2-one
    • SCHEMBL10391222
    • 109666-61-7
    • Inchi: 1S/C8H15ClO/c1-4-8(3,5-2)7(10)6-9/h4-6H2,1-3H3
    • InChI Key: UYEJCWBHNPINFW-UHFFFAOYSA-N
    • SMILES: ClCC(C(C)(CC)CC)=O

Computed Properties

  • Exact Mass: 162.08125
  • Monoisotopic Mass: 162.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-Pentanone,1-chloro-3-ethyl-3-methyl- Related Literature

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